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  4. (2S,4S,6R,7S,9R,17S)-4-Hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione
(2S,4S,6R,7S,9R,17S)-4-Hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione (2S,4S,6R,7S,9R,17S)-4-Hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione Picrasin B is a triterpenoid.
Brand Name: Vulcanchem
CAS No.: 26121-56-2
VCID: VC0029745
InChI: InChI=1S/C21H28O6/c1-9-6-13(22)19(25)21(4)11(9)7-14-20(3)12(8-15(23)27-14)10(2)17(26-5)16(24)18(20)21/h9,11-14,18,22H,6-8H2,1-5H3/t9-,11+,12?,13+,14-,18?,20-,21+/m1/s1
SMILES: CC1CC(C(=O)C2(C1CC3C4(C2C(=O)C(=C(C4CC(=O)O3)C)OC)C)C)O
Molecular Formula: C21H28O6
Molecular Weight: 376.4 g/mol

(2S,4S,6R,7S,9R,17S)-4-Hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione

CAS No.: 26121-56-2

Reference Standards

VCID: VC0029745

Molecular Formula: C21H28O6

Molecular Weight: 376.4 g/mol

(2S,4S,6R,7S,9R,17S)-4-Hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione - 26121-56-2

CAS No. 26121-56-2
Product Name (2S,4S,6R,7S,9R,17S)-4-Hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione
Molecular Formula C21H28O6
Molecular Weight 376.4 g/mol
IUPAC Name (2S,4S,6R,7S,9R,17S)-4-hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione
Standard InChI InChI=1S/C21H28O6/c1-9-6-13(22)19(25)21(4)11(9)7-14-20(3)12(8-15(23)27-14)10(2)17(26-5)16(24)18(20)21/h9,11-14,18,22H,6-8H2,1-5H3/t9-,11+,12?,13+,14-,18?,20-,21+/m1/s1
Standard InChIKey GESOKLRVLMVNMO-WCAPFRRUSA-N
Isomeric SMILES C[C@@H]1C[C@@H](C(=O)[C@]2([C@H]1C[C@@H]3[C@@]4([C@@H]2C(=O)C(=C([C@@H]4CC(=O)O3)C)OC)C)C)O
SMILES CC1CC(C(=O)C2(C1CC3C4(C2C(=O)C(=C(C4CC(=O)O3)C)OC)C)C)O
Canonical SMILES CC1CC(C(=O)C2(C1CC3C4(C2C(=O)C(=C(C4CC(=O)O3)C)OC)C)C)O
Appearance Powder
Description Picrasin B is a triterpenoid.
PubChem Compound 3084451
Last Modified Nov 11 2021
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